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Compound of Interest

Compound Name: GR 64349

Cat. No.: B11932321 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential safety and logistical information for the

proper disposal of GR 64349, a potent and selective tachykinin NK2 receptor agonist. While a

specific Safety Data Sheet (SDS) for GR 64349 is not publicly available, this document outlines

the best-practice procedures based on the compound's known properties and general

laboratory safety protocols.

Key Compound Information
GR 64349 is a research-grade peptide known for its high potency as a selective NK2 receptor

agonist.[1] Due to its biological activity, it should be handled with care to avoid unintentional

exposure.
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Property Value Source

Molecular Weight 921.12 g/mol [1]

Formula C42H68N10O11S [1]

Solubility Soluble to 1 mg/ml in water [1]

Storage Store at -20°C [1][2]

Purity ≥95% (HPLC) [1]

EC50 3.7 nM in rat colon [1]

Experimental Protocols: Disposal Procedures
The following step-by-step procedures are recommended for the proper disposal of GR 64349
and associated materials. These protocols are based on general guidelines for handling potent

biologically active peptides in a laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling GR 64349, ensure you are wearing the appropriate PPE to minimize exposure

risk. This includes:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

2. Disposal of Unused GR 64349

Unused or expired GR 64349 should be treated as chemical waste.

Step 1: Consultation: Consult your institution's Environmental Health and Safety (EHS) office

for specific guidelines on chemical waste disposal.

Step 2: Packaging:
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Ensure the primary container is securely sealed.

Place the primary container in a clearly labeled, leak-proof secondary container. The label

should include the compound name ("GR 64349"), quantity, and any known hazard

information.

Step 3: Waste Collection: Arrange for collection by a licensed chemical waste disposal

company, following your institution's established procedures.

3. Disposal of Contaminated Materials

Items that have come into contact with GR 64349, such as pipette tips, tubes, gloves, and

bench paper, should be disposed of as contaminated waste.

Step 1: Segregation: Collect all contaminated solid waste in a designated, clearly labeled

hazardous waste bag or container.

Step 2: Decontamination of Glassware: Reusable glassware should be decontaminated. A

common procedure is to soak the glassware in a suitable solvent (such as 10% bleach

solution, followed by thorough rinsing with water) that will not react with the compound.

Consult your lab's standard operating procedures for decontaminating peptide-contaminated

glassware.

Step 3: Disposal of Sharps: Needles, syringes, or other sharps contaminated with GR 64349
should be placed in a designated sharps container for hazardous waste.

Step 4: Final Disposal: Dispose of the hazardous waste bags and sharps containers through

your institution's chemical waste program.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of GR
64349.
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Caption: Decision workflow for the proper disposal of GR 64349.

By adhering to these procedures, researchers can ensure the safe handling and disposal of

GR 64349, thereby protecting themselves, their colleagues, and the environment. Always

prioritize safety and consult your institution's EHS department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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